
An In-depth Technical Guide to the
Physicochemical Properties of

Diethylammonium Diethyldithiocarbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Diethylammonium

diethyldithiocarbamate

Cat. No.: B132619 Get Quote
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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of Diethylammonium Diethyldithiocarbamate. The document is structured to

furnish researchers, scientists, and drug development professionals with essential data,

experimental methodologies, and visual representations of key processes. All quantitative data

are summarized in structured tables for ease of comparison. Detailed experimental protocols

for the determination of these properties are also provided.

Chemical Identity and Structure
Diethylammonium diethyldithiocarbamate is the salt formed from the reaction of

diethyldithiocarbamic acid and diethylamine. It is a white to off-white crystalline solid.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1518-58-7

Molecular Formula C₉H₂₂N₂S₂

Linear Formula [(CH₃CH₂)₂NCS₂]⁻[(CH₃CH₂)₂NH₂]⁺

SMILES CCN(CC)C(=S)[S-].CC[NH2+]CC

InChI

InChI=1S/C5H11NS2.C4H11N/c1-3-6(4-

2)5(7)8;1-3-5-4-2/h3-4H2,1-2H3,(H,7,8);5H,3-

4H2,1-2H3

Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, formulation, and

mechanism of action in biological systems. The following tables summarize the key quantitative

data for diethylammonium diethyldithiocarbamate.

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Molecular Weight 222.41 g/mol [1][2]

222.42 g/mol

221.44 g/mol [3]

Melting Point 82-84 °C [1][3][4]

81-84 °C

79.0-85.0 °C

Boiling Point 125 °C [1][5]

176.4 °C at 760 mmHg

Appearance
White to Off-White Crystals or

Powder
[1][6]

Solubility
Soluble in Chloroform and

Methanol.
[1][7]

pKa
Data not available in the

searched literature.

Water Content ≤1% (Karl Fischer Titration) [6]

Assay
≥97.5% to ≤102.5% (Non-

aqueous acid-base Titration)
[6]

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and confirmation of the identity

of a compound.

Table 3: Spectroscopic Information
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Technique Data Summary Source(s)

¹H NMR Spectrum available. [8][9][10]

¹³C NMR Spectrum available in CDCl₃. [8][10]

Infrared (IR)
Spectrum available (KBr disc,

Mull).
[8][10][11]

Mass Spectrometry (MS)
Mass spectrum (electron

ionization) available.
[8][12]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physicochemical properties of diethylammonium diethyldithiocarbamate.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Protocol:

A small, finely powdered sample of diethylammonium diethyldithiocarbamate is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.[7]

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.[3]

The assembly is placed in a heating bath (e.g., an oil bath or a melting point apparatus with

a heated block).[7][13]

The sample is heated slowly, at a rate of approximately 2 °C per minute, to ensure thermal

equilibrium.[13]

The temperature at which the first drop of liquid appears (the beginning of melting) and the

temperature at which the entire solid has turned into a clear liquid (the completion of melting)

are recorded. This range is the melting point.[3][13]
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For accurate results, the determination should be repeated at least twice with fresh samples,

and the values should be consistent.[13]

Determination of Solubility
Solubility is a measure of the maximum amount of a substance that can be dissolved in a given

amount of solvent at a specific temperature.

Protocol:

To a small test tube, add a precisely weighed amount (e.g., 25 mg) of diethylammonium
diethyldithiocarbamate.[9]

Add a measured volume (e.g., 0.75 mL) of the solvent (e.g., chloroform or methanol) in small

portions.[9]

After each addition, the test tube is vigorously shaken to facilitate dissolution.[9]

The mixture is observed to determine if the solid has completely dissolved. If the solution is

clear, the compound is considered soluble at that concentration.[14]

This process can be done qualitatively as described or quantitatively by determining the

maximum mass of solute that can be dissolved in a specific volume of solvent at a controlled

temperature.

Determination of Water Content (Karl Fischer Titration)
Karl Fischer titration is a highly specific and accurate method for determining the water content

in a substance.

Protocol:

The titration vessel of the Karl Fischer titrator is filled with a suitable solvent, such as

methanol, and the solvent is pre-titrated with the Karl Fischer reagent to a stable endpoint to

eliminate any residual water.[15]

A precisely weighed amount of diethylammonium diethyldithiocarbamate is introduced

into the titration vessel.[15]
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The sample is stirred to dissolve and release any contained water.

The sample is then titrated with the Karl Fischer reagent. The reagent reacts

stoichiometrically with water.[16]

The endpoint is detected electrometrically. The volume of the Karl Fischer reagent consumed

is used to calculate the water content of the sample, based on the predetermined titer of the

reagent.[15]

Assay by Non-Aqueous Acid-Base Titration
Non-aqueous titrations are employed for the assay of substances that are weak acids or bases,

or are insoluble in water.

Protocol:

A precisely weighed amount of diethylammonium diethyldithiocarbamate is dissolved in a

suitable non-aqueous solvent, such as glacial acetic acid.

A few drops of a suitable indicator, such as crystal violet, are added to the solution.[4]

The solution is titrated with a standardized solution of a strong acid in a non-aqueous

solvent, typically perchloric acid in glacial acetic acid.

The endpoint is indicated by a distinct color change of the indicator (e.g., from violet to

yellowish-green for crystal violet).[4]

A blank titration is performed to account for any titratable impurities in the solvent, and the

necessary corrections are made to the sample titration volume. The percentage purity of the

sample is then calculated.

Visualizations
Synthesis Workflow
The synthesis of diethylammonium diethyldithiocarbamate is a straightforward acid-base

reaction.
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Caption: Synthesis of Diethylammonium Diethyldithiocarbamate.

Experimental Workflow for Physicochemical
Characterization
A general workflow for the characterization of a chemical substance is depicted below.

Sample Preparation

Physical Properties Spectroscopic Analysis Purity Assessment

Synthesis & Purification

Melting Point Determination Solubility Testing Water Content (Karl Fischer) NMR (¹H, ¹³C) FTIR Mass Spectrometry Non-Aqueous Titration

Click to download full resolution via product page

Caption: Physicochemical Characterization Workflow.

Conclusion
This technical guide has consolidated the available physicochemical data for

diethylammonium diethyldithiocarbamate. The provided tables offer a quick reference for its
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key properties, while the experimental protocols outline the standard methodologies for their

determination. The absence of a reported pKa value in the literature highlights an area for

potential further investigation. The information presented herein is intended to be a valuable

resource for professionals engaged in research and development activities involving this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b132619#physicochemical-properties-of-
diethylammonium-diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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